Cas no 1251570-49-6 (N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1251570-49-6
• MF: C₁₄H₁₃Cl₂N₃O₂
• MW: 326.177921056747
• CID: 6377933
• PubChem ID: 49664842
• Update Time: 2025-08-05

N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• 1251570-49-6
• N-(3,4-DICHLOROPHENYL)-2-(4,5-DIMETHYL-6-OXOPYRIMIDIN-1-YL)ACETAMIDE
• F3406-7201
• AKOS024485112
• N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetamide

• Inchi： 1S/C14H13Cl2N3O2/c1-8-9(2)17-7-19(14(8)21)6-13(20)18-10-3-4-11(15)12(16)5-10/h3-5,7H,6H2,1-2H3,(H,18,20)
• InChI Key： SWUKJVIGPPLELG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1C=NC(C)=C(C)C1=O)=O)Cl

Computed Properties

• Exact Mass: 325.0384821g/mol
• Monoisotopic Mass: 325.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1251570-49-6): A Comprehensive Overview

N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1251570-49-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a subject of ongoing scientific exploration. With the increasing demand for novel chemical entities in drug discovery and crop protection, understanding the intricacies of this compound is essential for researchers and industry professionals alike.

The molecular structure of N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide combines a dichlorophenyl moiety with a dihydropyrimidinone ring, linked via an acetamide bridge. This configuration imparts distinct chemical and physical properties to the compound. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. The CAS No. 1251570-49-6 serves as a critical identifier for researchers sourcing this compound for experimental purposes.

One of the most frequently searched questions related to this compound is: "What are the applications of N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide in drug discovery?" Current research indicates that this molecule shows promise in the development of therapeutic agents targeting various diseases. Its structural features make it a valuable scaffold for designing compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. The dihydropyrimidinone core, in particular, is known to interact with several biological targets, making derivatives of this compound highly sought after in pharmaceutical R&D.

In the agrochemical sector, N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide has been investigated for its potential as a precursor to novel crop protection agents. With the global push towards sustainable agriculture and reduced environmental impact of pesticides, researchers are exploring compounds like this for their selective activity against plant pathogens while minimizing harm to beneficial organisms. The CAS 1251570-49-6 compound's structural flexibility allows for modifications that can enhance its specificity and efficacy in agricultural applications.

The synthesis of N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ green chemistry principles to reduce waste and improve sustainability. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to characterize this compound and verify its identity, especially when referenced by its CAS No. 1251570-49-6 in scientific literature.

Market trends indicate growing interest in N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide derivatives, particularly in the pharmaceutical and agricultural sectors. As patent landscapes evolve and new therapeutic targets emerge, this compound's versatility positions it as a valuable building block in drug development pipelines. Researchers often search for "synthetic routes for CAS 1251570-49-6" or "biological activity of N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide analogs", reflecting the compound's significance in contemporary chemical research.

Safety considerations for handling N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical. The CAS 1251570-49-6 entry in chemical databases provides essential safety information for researchers and industrial users.

Future research directions for N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide may explore its potential in emerging areas such as materials science and nanotechnology. The compound's molecular architecture offers opportunities for creating novel functional materials with specific electronic or optical properties. Additionally, computational chemistry approaches are being increasingly employed to predict the behavior of this compound and its derivatives, accelerating the discovery of new applications.

For researchers seeking high-quality N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide, verification of the CAS No. 1251570-49-6 and assessment of purity through appropriate analytical methods are crucial. Reputable suppliers typically provide comprehensive characterization data and certificates of analysis for this compound, ensuring its suitability for various research applications.

In conclusion, N-(3,4-dichlorophenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1251570-49-6) represents an important chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural features and modifiable functional groups make it a valuable tool for researchers exploring new frontiers in medicinal chemistry, agrochemical development, and materials science. As scientific understanding of this compound continues to grow, so too will its impact on innovation across these fields.